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Abstract
(S)-N-methyl-1-phenylbutan-2-amine, also known as α-Ethyl-N-methylphenethylamine or by its

research code PAL-426, is a chiral phenethylamine derivative. Structurally, it is the α-ethyl

homologue of methamphetamine. This molecule has garnered interest within the scientific

community, particularly in pharmacology and medicinal chemistry, due to its activity as a potent

norepinephrine-dopamine releasing agent (NDRA).[1] Its presence as an undeclared ingredient

in certain dietary supplements has also necessitated the development of robust analytical

methods for its detection.[2][3] This guide provides a comprehensive technical overview of its

chemical structure, stereochemistry, enantioselective synthesis, analytical characterization, and

pharmacological profile, intended for researchers, chemists, and drug development

professionals.

Chemical Identity and Physicochemical Properties
Nomenclature and Chemical Identifiers
The precise identification of a chiral molecule is critical for reproducible scientific research. The

compound is systematically named according to IUPAC nomenclature, and various database
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identifiers are used to catalog it.

IUPAC Name: (2S)-N-methyl-1-phenylbutan-2-amine[4]

Common Synonyms: (S)-N-methyl-alpha-ethylphenethylamine, (S)-MEPEA, PAL-426[1]

CAS Number: 84952-60-3 (for the racemate)[1]

PubChem CID: 68232984 (for the (S)-enantiomer)[4]

Molecular Formula: C₁₁H₁₇N[1][4]

SMILES: CCNC[4]

InChIKey: ONNVUALDGIKEIJ-NSHDSACASA-N[4]

Stereochemistry and Molecular Structure
The biological activity of (S)-N-methyl-1-phenylbutan-2-amine is intrinsically linked to its

stereochemistry. The molecule possesses a single stereocenter at the second carbon (C2) of

the butane chain (the α-carbon relative to the phenyl group). The "(S)" designation, from the

Latin sinister, indicates the specific three-dimensional arrangement of the substituents around

this chiral center as defined by the Cahn-Ingold-Prelog priority rules. This specific configuration

is crucial for its interaction with biological targets like monoamine transporters.

Physicochemical Data
The following table summarizes key physicochemical properties of the molecule.
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Property Value Source

Molecular Weight 163.26 g/mol [1][4]

Monoisotopic Mass 163.1361 Da [4]

Appearance
Not Reported (likely a colorless

oil as the free base)
-

Boiling Point Not Reported -

XLogP3 2.6 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
1 [4]

Synthesis and Enantioselective Preparation
The synthesis of enantiomerically pure (S)-N-methyl-1-phenylbutan-2-amine presents a

common challenge in organic chemistry: the selective formation of a single stereoisomer. Two

primary strategies are prevalent: the resolution of a racemic mixture and direct asymmetric

synthesis.

Strategy 1: Classical Resolution and Subsequent N-
Methylation
This well-established, robust methodology relies on the physical separation of a racemic

precursor followed by a straightforward chemical modification. The causality behind this choice

is its reliability and scalability, leveraging the differential solubility of diastereomeric salts—a

technique proven effective on industrial scales.[5]

The overall workflow involves two main stages:

Resolution: Racemic α-ethylphenethylamine is resolved using a chiral acid to isolate the (S)-

enantiomer.
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N-Methylation: The resulting enantiopure primary amine is methylated to yield the target

secondary amine.

Part A: Resolution of Racemic Precursor

Part B: N-Methylation

Racemic (R/S)-α-Ethylphenethylamine

Mixture of Diastereomeric Salts
((S)-Amine-(+)-Tartrate)
((R)-Amine-(+)-Tartrate)

(+)-Tartaric Acid
(Chiral Resolving Agent)

Methanol (Solvent)

Fractional Crystallization
& Filtration

Less Soluble Salt
((S)-Amine-(+)-Tartrate)

Isolate

Basification (e.g., NaOH)
& Extraction

(S)-α-Ethylphenethylamine
(Enantiopure Precursor)

Eschweiler-Clarke Reaction

Formaldehyde (C1 Source) Formic Acid (Reductant)

(S)-N-methyl-α-ethylphenethylamine
(Final Product)
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Click to download full resolution via product page

Caption: Workflow for Synthesis via Resolution and N-Methylation.

Part A: Resolution of (±)-α-Ethylphenethylamine This protocol is a representative example

based on classical resolution principles.[5]

Salt Formation: In a suitable flask, dissolve racemic α-ethylphenethylamine (1.0 eq.) in

methanol. In a separate flask, dissolve (+)-tartaric acid (0.5 eq., as it is a diacid) in a minimal

amount of warm methanol.

Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow

the mixture to cool slowly to room temperature, then place it in an ice bath to promote

crystallization of the diastereomeric salt.

Isolation: Collect the crystalline precipitate by vacuum filtration. The solid is expected to be

enriched in the (S)-amine-(+)-tartrate diastereomer, which is often less soluble. The

enantiomeric excess (e.e.) of the salt should be checked at this stage by liberating a small

sample and analyzing via chiral HPLC.

Recrystallization: To enhance enantiomeric purity, recrystallize the solid from fresh methanol

until a constant optical rotation or an acceptable e.e. (>99%) is achieved.

Liberation of Free Amine: Dissolve the purified diastereomeric salt in water and basify the

solution with aqueous sodium hydroxide (e.g., 2M NaOH) to a pH > 12. Extract the liberated

(S)-α-ethylphenethylamine with a suitable organic solvent (e.g., dichloromethane). Dry the

combined organic layers over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the enantiopure primary amine.

Part B: N-Methylation via Eschweiler-Clarke Reaction This is a classic and effective method for

the exhaustive methylation of primary amines.

Reaction Setup: To a round-bottom flask, add the purified (S)-α-ethylphenethylamine (1.0

eq.), formic acid (2.0-3.0 eq.), and aqueous formaldehyde (37% solution, 2.0-3.0 eq.).

Heating: Heat the mixture under reflux. The reaction progress can be monitored by TLC.

Carbon dioxide will be evolved during the reaction.
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Work-up: After the reaction is complete (typically several hours), cool the mixture to room

temperature. Add excess hydrochloric acid to acidify the solution and then remove the

excess formic acid and water under reduced pressure.

Isolation: Dissolve the residue in water and basify with NaOH. Extract the product with an

organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate to yield crude (S)-N-methyl-1-phenylbutan-2-amine.

Purification: Purify the crude product by vacuum distillation or column chromatography to

obtain the final product.

Strategy 2: Asymmetric Reductive Amination
Modern synthetic chemistry often favors direct asymmetric methods for their efficiency and

atom economy. Asymmetric reductive amination involves the condensation of a ketone with an

amine to form an imine (or enamine), which is then reduced enantioselectively using a chiral

catalyst or reagent.[6] This approach creates the desired stereocenter in a single, highly

controlled step.

1-Phenyl-2-butanone
(Prochiral Ketone)

Asymmetric Reductive Amination

Methylamine (CH₃NH₂)
Chiral Catalyst

(e.g., Chiral Ru or Ir Complex)
or Biocatalyst (e.g., Imine Reductase)

H₂ or H-donor
(e.g., Formic Acid, Isopropanol)

(S)-N-methyl-α-ethylphenethylamine
(Direct Enantiopure Product)

Click to download full resolution via product page

Caption: Conceptual Workflow for Asymmetric Reductive Amination.
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The causality for choosing this method in a drug development context is the potential for higher

throughput and the avoidance of classical resolutions, which can be time-consuming and result

in the loss of 50% of the material. Biocatalytic methods, in particular, offer exceptional

enantioselectivity under mild, environmentally benign conditions.[7]

Analytical Characterization
Unambiguous characterization is essential to confirm the identity, purity, and stereochemistry of

the synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure. While a

published spectrum for this specific molecule is not readily available, the expected signals can

be predicted based on its structure and data from analogous compounds.[8]

¹H NMR (Predicted):

~7.1-7.3 ppm (multiplet, 5H): Aromatic protons of the phenyl ring.

~2.5-3.0 ppm (multiplet, 3H): The single proton on the chiral center (α-CH) and the two

benzylic protons (-CH₂-Ph).

~2.4 ppm (singlet, 3H): Protons of the N-methyl group (-NH-CH₃).

~1.5-1.7 ppm (multiplet, 2H): Methylene protons of the ethyl group (-CH₂-CH₃).

~0.9 ppm (triplet, 3H): Terminal methyl protons of the ethyl group (-CH₂-CH₃).

~1.0-1.5 ppm (broad singlet, 1H): Amine proton (-NH-).

¹³C NMR (Predicted):

~140 ppm: Quaternary aromatic carbon attached to the alkyl chain.

~126-129 ppm: Aromatic CH carbons.

~60-65 ppm: Chiral carbon (α-C).
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~40 ppm: Benzylic carbon (-CH₂-Ph).

~34 ppm: N-methyl carbon.

~25 ppm: Methylene carbon of the ethyl group.

~10 ppm: Methyl carbon of the ethyl group.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

Expected Fragmentation: In Electron Ionization (EI-MS), the molecular ion ([M]⁺) would be

observed at m/z 163. Key fragmentation pathways would include:

Benzylic cleavage: Loss of a C₇H₇ radical to produce a fragment corresponding to the

amine-containing portion.

Alpha-cleavage: Cleavage of the Cα-Cβ bond (between the chiral carbon and the benzylic

carbon) is highly favorable, leading to a prominent ion at m/z 72 ([CH(CH₂CH₃)NHCH₃]⁺).

Cleavage of the Cα-C(ethyl) bond would yield an ion at m/z 134.

Chiral High-Performance Liquid Chromatography
(HPLC)
Chiral HPLC is the definitive method for determining the enantiomeric purity (e.e.) of the final

product.

Methodology: A chiral stationary phase (CSP), often polysaccharide-based (e.g., cellulose or

amylose derivatives), is used. The two enantiomers interact differently with the CSP, leading

to different retention times.

Sample Analysis: A solution of the sample is injected, and the separation is typically

monitored using a UV detector. The e.e. is calculated from the relative peak areas of the (S)

and (R) enantiomers. A typical mobile phase might consist of a mixture of hexane and

isopropanol.[9]
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Pharmacological Profile and Applications
Mechanism of Action
(S)-N-methyl-1-phenylbutan-2-amine is a potent monoamine releasing agent with selectivity for

the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1] It functions as a

substrate for these transporters, inducing reverse transport (efflux) of norepinephrine and

dopamine from the presynaptic neuron into the synapse. Its activity at the serotonin transporter

(SERT) is significantly lower.

EC₅₀ Values for Monoamine Release:[1]

Norepinephrine (NE): 58 nM

Dopamine (DA): 179-225 nM

Serotonin (5-HT): 4,698 nM

This profile as a potent NDRA is consistent with its classification as a central nervous system

stimulant. The significant preference for catecholamine release over serotonin release is a

pharmacological characteristic it shares with other stimulants like amphetamine and

methamphetamine.

Structure-Activity Relationships (SAR)
The structure of (S)-N-methyl-1-phenylbutan-2-amine can be compared to methamphetamine

to understand its activity.

α-Substitution: The replacement of the α-methyl group of methamphetamine with an α-ethyl

group in this compound generally maintains potent NDRA activity.

N-Methylation: The N-methyl group is a common feature in potent phenethylamine stimulants

and is typically associated with increased potency compared to the primary amine

counterpart.

Applications and Significance
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Pharmacological Research: As a selective NDRA, it can be used as a tool compound in

research to investigate the roles of dopamine and norepinephrine signaling in various

physiological and pathological processes.

Drug Development: The phenethylamine scaffold is a "privileged structure" in medicinal

chemistry. Understanding the SAR of compounds like this can inform the design of novel

therapeutics targeting the monoamine systems for conditions such as ADHD, narcolepsy, or

depression.

Forensic and Analytical Chemistry: Its emergence in unregulated supplements necessitates

its inclusion in analytical screening libraries for sports doping control and public health

monitoring.[2][3]

Conclusion
(S)-N-methyl-1-phenylbutan-2-amine is a chiral stimulant with a well-defined mechanism of

action as a norepinephrine-dopamine releasing agent. Its chemical synthesis can be achieved

through established enantioselective routes, such as classical resolution or modern asymmetric

catalysis, and its structure can be unequivocally confirmed through a combination of

spectroscopic and chromatographic techniques. For professionals in drug development and

research, this compound serves as both a cautionary example of clandestine chemistry and a

valuable pharmacological tool for probing the complexities of the catecholaminergic systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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